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Compound of Interest

Compound Name: Benzyl-dimethyl-phenyl-silane

CAS No.: 17938-20-4

Cat. No.: B3048673

Get Quote

Executive Safety Summary
Benzyl-dimethyl-phenyl-silane (CAS: 17938-20-4) is a tetra-organosilane.[1] Unlike

chlorosilanes or hydrosilanes, it is chemically stable, non-corrosive, and does not react violently

with water or air.[1] However, due to its organic content, it must be treated as

flammable/combustible organic waste.[1]

CRITICAL WARNING - Chemical Identity Verification: Researchers often confuse Benzyl-
dimethyl-phenyl-silane with Benzyldimethylsilane (CAS: 1631-70-5) or Dimethylphenylsilane

(CAS: 766-77-8).[1]

Target Compound (Stable): Benzyl-dimethyl-phenyl-silane (No Si-H bond). Treat as

organic solvent waste.

High-Risk Lookalikes (Reactive): Compounds containing Si-H bonds (Hydrosilanes).[2]

These evolve explosive Hydrogen gas (H₂) upon contact with bases or protic solvents.

Action: Verify the CAS number and structure before disposal. If the bottle indicates an Si-H

bond, follow the Reactive Silane Quenching protocol (See Section 3).[1]
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Chemical Identification & Properties
Property

Benzyl-dimethyl-phenyl-

silane (Target)
Benzyldimethylsilane (High
Risk Confusion)

CAS Number 17938-20-4 1631-70-5

Structure Ph-CH₂-Si(Me)₂-Ph Ph-CH₂-SiH(Me)₂

Reactivity
Stable.[1] Inert to

water/alcohols.

Reactive. Releases H₂ with

bases/water.

Physical State
Viscous Liquid / Low-melting

Solid
Liquid

Flash Point
>100°C (Estimated,

Combustible)
~8°C (Flammable)

RCRA Code
Not Listed (Assign D001 if

flammable)

D001 (Ignitable), potentially

Reactive

Disposal Decision Matrix
Before proceeding, confirm the chemical identity to select the correct workflow.[1]
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Start: Identify Chemical

Check CAS & Structure

CAS 17938-20-4
(Tetra-organosilane)

No Si-H Bond

CAS 1631-70-5 or Si-H present
(Hydrosilane)

Contains Si-H / Si-Cl

Protocol A:
Organic Waste Stream

Protocol B:
Controlled Quenching

Licensed Waste Contractor

Incineration Neutralization

Click to download full resolution via product page

Figure 1: Decision tree for selecting the safe disposal protocol based on chemical structure.

Detailed Disposal Protocols
Protocol A: Standard Disposal (For Benzyl-dimethyl-phenyl-silane)
Applicable for CAS 17938-20-4 and other stable tetra-alkyl/aryl silanes.[1]

Prerequisites:
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PPE: Nitrile gloves, safety glasses, lab coat.[1]

Container: High-Density Polyethylene (HDPE) or Glass waste container.

Labeling: "Hazardous Waste - Organic Solvents (Non-Halogenated)."

Step-by-Step Procedure:

Segregation: Do not mix with oxidizers (e.g., Nitric acid, Peroxides).[1] Segregate with other

non-halogenated organic solvents (e.g., Toluene, Hexane, Acetone).[1]

Transfer: Pour the liquid directly into the designated organic waste container.

Note: If the material is solid/viscous, dissolve in a minimal amount of acetone or toluene to

facilitate transfer.[1]

Container Rinse: Triple-rinse the original bottle with acetone. Add the rinsate to the waste

container.

Defacing: Deface the original label and mark "Empty" before discarding the glass bottle in

the glass recycling/trash (per local policy).

Storage: Store waste container in a cool, ventilated flammables cabinet until pickup.

Protocol B: Quenching Reactive Impurities (Contingency)
Use this ONLY if you suspect the presence of reactive Si-H bonds (Hydrosilanes) or if the

chemical identity is ambiguous.

Mechanism: Hydrosilanes react with bases to produce hydrogen gas:

Safety Requirement: Perform in a functioning Fume Hood to vent H₂ gas.

Preparation: Prepare a solution of 10% NaOH or KOH in Methanol (or Ethanol).

Dilution: Dilute the silane waste 1:10 in a non-reactive solvent like Toluene or Hexane.

Controlled Addition:
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Place the diluted silane in a round-bottom flask.

Slowly add the caustic alcohol solution dropwise.

Observation: Watch for bubbling (H₂ evolution). If bubbling is vigorous, stop and let it cool.

Completion: Continue addition until no further bubbling occurs. Stir for 1 hour.

Disposal: The resulting mixture is now a stable organic/aqueous waste. Adjust pH to neutral

(pH 7-9) if required by your waste contractor, or dispose of as "Caustic Organic Waste."[1]

Regulatory Compliance (RCRA)
Proper classification ensures compliance with EPA regulations (40 CFR 261).

Waste Category Code Description

Ignitability D001

Applicable if the liquid has a

flash point < 60°C (140°F).

Even if high-boiling, treating as

D001 is the safest default for

organic silanes.[1]

Toxicity None

Benzyl-dimethyl-phenyl-silane

is not a "P" or "U" listed acute

toxin.

Labeling --

Label must read "Hazardous

Waste" and list constituents

(e.g., "95% Benzyl-dimethyl-

phenyl-silane, 5% Acetone").

[1]

Spill Management:

Small Spill (<100mL): Absorb with vermiculite or sand. Scoop into a solid waste container.

Clean surface with acetone.

Large Spill: Evacuate area. Eliminate ignition sources.[3][4] Contact EHS immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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